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Compound of Interest

Compound Name: Saha-OH

Cat. No.: B14753889 Get Quote

This document provides essential safety protocols and procedural guidance for the proper

disposal and handling of Saha-OH, a selective HDAC6 inhibitor. The information is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices and environmental protection.

I. Immediate Safety and Hazard Information
Saha-OH is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to the following safety measures is critical to minimize risk.

Personal Protective Equipment (PPE): When handling Saha-OH, the following PPE is

mandatory to prevent exposure:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Skin and Body Protection: Impervious clothing or lab coat.[1]

Respiratory Protection: A suitable respirator should be used when engineering controls are

insufficient, especially if dust or aerosols may be generated.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water, holding eyelids apart.

Remove contact lenses if present. Seek prompt medical attention.[1]
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Skin Contact: Thoroughly rinse the affected skin area with water. Remove contaminated

clothing and shoes. Call a physician.[1]

Ingestion: If swallowed, call a poison center or physician. Rinse mouth with water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek medical attention.[1]

Handling and Storage:

Handling: Avoid inhalation and contact with eyes and skin. Prevent the formation of dust and

aerosols. Use only in well-ventilated areas with appropriate exhaust systems.[1] Do not eat,

drink, or smoke in areas where the chemical is handled.[1]

Storage: Keep the container tightly sealed in a cool, well-ventilated area. Store the powdered

form at -20°C and solutions at -80°C.[1]

II. Quantitative Data and Chemical Properties
The following table summarizes key quantitative data for Saha-OH and the related, well-known

HDAC inhibitor SAHA (Vorinostat).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC72323.html
https://dcchemicals.com/msds/MSDS_DC72323.html
https://dcchemicals.com/msds/MSDS_DC72323.html
https://dcchemicals.com/msds/MSDS_DC72323.html
https://dcchemicals.com/msds/MSDS_DC72323.html
https://dcchemicals.com/msds/MSDS_DC72323.html
https://www.benchchem.com/product/b14753889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Saha-OH SAHA (Vorinostat) Source

Molecular Weight 294.35 g/mol 264.32 g/mol [1][2]

Molecular Formula C₁₅H₂₂N₂O₄ C₁₄H₂₀N₂O₃ [1][2]

Primary Target HDAC6 Class I & II HDACs [2][3]

IC₅₀ (HDAC6) 23 nM Not specified [4][3]

IC₅₀ (HDAC1)

>260 nM (approx. 10x

less potent than for

HDAC6)

10 nM [4][3][5]

IC₅₀ (HDAC3)

>1000 nM (approx.

47x less potent than

for HDAC6)

20 nM [3][5]

Storage (Solid) -20°C -20°C (desiccated) [1][2]

Storage (Solution) -80°C -20°C [1][2]

Solubility No data available
DMSO (66 mg/ml),

Ethanol (2 mg/ml)
[2]

III. Step-by-Step Disposal Procedure
The primary directive for the disposal of Saha-OH is to "Dispose of contents/container to an

approved waste disposal plant."[1] This must be done in accordance with all applicable federal,

state, and local regulations. The following workflow outlines the required steps.
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Phase 1: Waste Preparation

Phase 2: Interim Storage

Phase 3: Final Disposal

Step 1: Identify & Segregate
Identify Saha-OH waste (solid, solutions, contaminated labware).

Segregate from other waste streams.

Step 2: Don PPE
Wear required PPE: safety goggles, gloves, lab coat.

Step 3: Contain Waste
Place waste in a designated, leak-proof, and puncture-resistant

hazardous waste container.

Step 4: Label Container
Clearly label the container with 'Hazardous Waste', 'Saha-OH',

and appropriate hazard symbols (toxic, aquatic hazard).

Step 5: Secure Storage
Store the sealed container in a designated, secure,

and well-ventilated hazardous waste accumulation area.

Step 6: Arrange Pickup
Contact your institution's Environmental Health & Safety (EHS)

office to schedule waste pickup.

Step 7: Professional Disposal
Waste is transported by a licensed hazardous waste contractor

to an approved disposal facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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